5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H20BrClN2O/c1-13-8-10-23(11-9-13)16-5-3-15(4-6-16)22-19(24)17-12-14(20)2-7-18(17)21/h2-7,12-13H,8-11H2,1H3,(H,22,24)
• InChI Key: XMCDNXHLFPCNSV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C19H20BrClN2O
• Molecular Weight: 407.7 g/mol

Description

5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide, also known as BCPB, is a chemical compound that has been extensively studied for its potential use in scientific research. BCPB is a member of the benzamide family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to inhibit the activity of the enzyme phosphodiesterase 10A, which is involved in the regulation of dopamine signaling in the brain. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has also been shown to bind to the sigma-1 receptor, which is involved in the regulation of calcium signaling and has been implicated in the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects:
5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to have anti-inflammatory and analgesic effects. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized using standard laboratory techniques. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide is also relatively inexpensive compared to other compounds that are used in scientific research. However, 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has some limitations for use in lab experiments. It has low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide. One area of research that is currently being explored is the development of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide derivatives that have improved solubility and bioavailability. Another area of research is the investigation of the potential use of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide and its potential therapeutic applications.

Scientific Research Applications

5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been studied extensively for its potential use in scientific research. One area of research where 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has shown promise is in the field of cancer research. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.